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Compound of Interest

1,3-Diphenylpropan-2-one
Compound Name:
tosylhydrazone

Cat. No.: B025648

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and molecular structure of 1,3-Diphenylpropan-2-one tosylhydrazone. The
information is curated for professionals engaged in chemical research and development.

Physicochemical Data

1,3-Diphenylpropan-2-one tosylhydrazone, also known as Dibenzyl ketone tosylhydrazone,
is a chemical compound utilized in organic synthesis.[1][2] Its key quantitative properties are
summarized below for clarity and comparative analysis.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b025648?utm_src=pdf-interest
https://www.benchchem.com/product/b025648?utm_src=pdf-body
https://www.benchchem.com/product/b025648?utm_src=pdf-body
https://www.echemi.com/produce/pr22070532806-1-3-diphenylpropan-2-one-tosylhydrazone.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4666860.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

Molecular Weight 378.49 g/mol [1][2][3]

Exact Mass 378.49[1]

Molecular Formula C22H22N2029[1][2]

CAS Number 19816-88-7[2][3]

Melting Point 175-177 °C[1], 187-188 °C (lit.)
Appearance White to light yellow crystalline powder[1]
Solubility Chloroform: 25 mg/mL, clear, orange[2]
Boiling Point 555.2+60.0 °C (Predicted)[1][2]

Density 1.1430 (rough estimate)[1][2]

Molecular Weight Determination

The molecular weight is a fundamental property derived from the compound's molecular
formula, C22H22N202S. The calculation is based on the sum of the atomic weights of its
constituent atoms.

Carbon (C): 22 atoms x 12.011 u = 264.242 u

Hydrogen (H): 22 atoms x 1.008 u = 22.176 u

Nitrogen (N): 2 atoms x 14.007 u = 28.014 u

Oxygen (O): 2 atoms x 15.999 u = 31.998 u

Sulfur (S): 1 atom x 32.06 u = 32.06 u
Total Molecular Weight = 264.242 + 22.176 + 28.014 + 31.998 + 32.06 = 378.49 u

The following diagram illustrates the logical flow of this calculation.
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Caption: Logical flow for calculating the molecular weight of C22H22N20:S.

Experimental Protocols: Synthesis

The synthesis of 1,3-Diphenylpropan-2-one tosylhydrazone is typically achieved through the

condensation reaction between 1,3-Diphenylpropan-2-one (also known as dibenzyl ketone)

and p-toluenesulfonhydrazide. This is a standard method for preparing tosylhydrazones from

ketones.

Materials:

¢ 1,3-Diphenylpropan-2-one (C1sH140, MW: 210.27 g/mol )[4][5][6]

e p-Toluenesulfonhydrazide

« Ethanol or Methanol (as solvent)
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» Glacial acetic acid or hydrochloric acid (as catalyst)
General Procedure:

» Dissolution: Dissolve equimolar amounts of 1,3-Diphenylpropan-2-one and p-
toluenesulfonhydrazide in a suitable volume of ethanol in a round-bottom flask.

o Catalysis: Add a catalytic amount of acid (e.g., a few drops of glacial acetic acid) to the
mixture to facilitate the condensation reaction.

o Reaction: Equip the flask with a condenser and heat the mixture to reflux for a period
sufficient to ensure complete reaction, typically monitored by thin-layer chromatography
(TLC).

o Crystallization: Upon completion, allow the reaction mixture to cool to room temperature, and
then cool further in an ice bath to induce crystallization of the product.

« Isolation and Purification: Collect the solid product by vacuum filtration. Wash the crystals
with cold ethanol to remove any unreacted starting materials or impurities.

e Drying: Dry the purified 1,3-Diphenylpropan-2-one tosylhydrazone product, for example,
in a vacuum oven.

The workflow for this synthesis is depicted in the diagram below.
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Caption: General experimental workflow for the synthesis of tosylhydrazones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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